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Compound of Interest

Compound Name: CYD19

Cat. No.: B15583865 Get Quote

Introduction

CYD19 is a potent small-molecule inhibitor with dual-targeting capabilities against Snail and

histone deacetylase 1 (HDAC1).[1][2][3] In cancer research, CYD19 has been identified as an

inhibitor of the interaction between Snail and CREB-binding protein (CBP)/p300.[4] This

disruption prevents Snail acetylation, promoting its degradation via the ubiquitin-proteasome

pathway and subsequently suppressing processes like Epithelial-Mesenchymal Transition

(EMT).[4] Accurate and consistent preparation of CYD19 stock solutions is critical for obtaining

reliable and reproducible results in in vitro studies. This document provides a detailed protocol

for the preparation, storage, and handling of CYD19 for use in cell-based assays.

Quantitative Data Summary
For efficient experimental planning, the following table summarizes the key physicochemical

and storage properties of CYD19.
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Parameter Value Source(s)

Synonyms Snail/HDAC-IN-1; CYD-19 [1][5]

Molecular Weight 488.54 g/mol [2][3][4]

Solubility in DMSO ≥10 mM [4]

Powder Storage
-20°C for long-term (months to

years), dry and dark.
[4][5]

Stock Solution Storage
-20°C for up to 6 months;

-80°C for up to 6 months.
[2][4]

Recommended Final

DMSOConcentration in Culture
<0.5%, ideally ≤0.1% [6][7]

Experimental Protocols
Materials

CYD19 powder (CAS: 2415281-52-4)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, DNase/RNase-free microcentrifuge tubes (1.5 mL)

Calibrated precision balance

Vortex mixer

Pipettes and sterile filter tips

Preparation of a 10 mM CYD19 Stock Solution in DMSO
This protocol outlines the steps to prepare a 10 mM stock solution, a common starting

concentration for subsequent dilutions in cell culture experiments.

a. Calculation:

To determine the mass of CYD19 powder needed, use the following formula:
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Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/g)

For 1 mL of a 10 mM stock solution:

Mass (mg) = 0.010 mol/L x 0.001 L x 488.54 g/mol x 1000 mg/g = 4.89 mg

b. Step-by-Step Procedure:

Weighing: In a sterile environment (e.g., a biological safety cabinet), carefully weigh out 4.89

mg of CYD19 powder and transfer it to a sterile 1.5 mL microcentrifuge tube.

Dissolution: Add 1 mL of sterile, anhydrous DMSO to the tube containing the CYD19 powder.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary,

but avoid excessive heat.[8]

Verification: Visually inspect the solution to ensure no solid particulates remain. The solution

should be clear.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller volumes (e.g., 20 µL) in sterile microcentrifuge tubes.[8] Store these aliquots at

-20°C or -80°C, protected from light.[2][4][5]

Preparation of Working Solutions
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Working solutions should be prepared fresh for each experiment by diluting the 10 mM stock

solution in the appropriate cell culture medium.

a. Example Dilution for a 10 µM Working Solution:

To prepare 1 mL of a 10 µM working solution from a 10 mM stock, perform a 1:1000 dilution:

Add 1 µL of the 10 mM CYD19 stock solution to 999 µL of complete cell culture medium.

Vortex gently to mix. The final DMSO concentration will be 0.1%.

Always include a vehicle control in your experiments, consisting of cell culture medium with

the same final concentration of DMSO (e.g., 0.1%) but without CYD19.[7]

Visualizations
Experimental Workflow
The following diagram illustrates the workflow for preparing the CYD19 stock and working

solutions.
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Stock Solution Preparation (10 mM)

Working Solution Preparation

1. Weigh 4.89 mg
CYD19 Powder

2. Add 1 mL
Sterile DMSO

3. Vortex to Dissolve
(Warm to 37°C if needed)

4. Aliquot into
Smaller Volumes

5. Store at -20°C or -80°C

6. Thaw One Aliquot
of Stock Solution

For each experiment

7. Dilute Stock in
Cell Culture Medium

(e.g., 1:1000 for 10 µM)

8. Use Immediately
in Experiment

Click to download full resolution via product page

Caption: Workflow for preparing CYD19 stock and working solutions.
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CYD19 Signaling Pathway
The diagram below outlines the mechanism of action for CYD19 in inhibiting the Snail signaling

pathway.

Mechanism of CYD19 Action
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Caption: CYD19 inhibits the Snail-CBP/p300 interaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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